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Synonyms and Identifiers for 4-Nitrodiphenyl-D9
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Compound of Interest

Compound Name: 4-Nitrodiphenyl-D9

cat. No.: B15341491

4-Nitrodiphenyl-D9 is the deuterated form of 4-nitrodiphenyl, where nine hydrogen atoms
have been replaced by deuterium isotopes. This isotopic labeling is commonly used to create
an internal standard for analytical chemistry applications, particularly in mass spectrometry,
allowing for more accurate quantification of the non-labeled compound.

While "4-Nitrodiphenyl-D9" is a specific name, the synonyms for the base compound, 4-
nitrodiphenyl, can be adapted to refer to its deuterated form. The primary synonyms and
identifiers for the non-deuterated compound are listed below. To denote the deuterated version,
"-D9" is typically appended to these names.

Common Synonyms:

4-Nitrobiphenyl-D9

p-Nitrobiphenyl-D9

p-Nitrodiphenyl-D9

4-Phenylnitrobenzene-D9[1][2][3]

p-Phenylnitrobenzene-D9[1][2][3]

1-Nitro-4-phenylbenzene-D9[3][4]

4-Nitro-1,1'-biphenyl-D9[3][4]

Chemical Identifiers (for the non-deuterated form):
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While CAS numbers and other identifiers are specific to the exact chemical structure, the
identifiers for the parent compound are crucial for sourcing and information retrieval. The
deuterated version will have a unigue CAS number, but it is often cross-referenced with the
non-deuterated form.

Identifier Value

CAS Number 92-93-3
RTECS Number DV5600000[2]
PubChem CID 7114

EINECS 202-204-7[4]

The nomenclature for deuterated compounds can vary slightly between suppliers and in
literature. However, the synonyms provided above are the most commonly accepted and
recognized names for 4-Nitrodiphenyl-D9.

A note on the requested format: The prompt included requirements for a detailed technical
guide, including experimental protocols and Graphviz diagrams. These elements are not
applicable to the topic of chemical synonyms. A technical guide would require specific
experimental data, reaction pathways, or analytical workflows that are beyond the scope of
providing a list of alternative names for a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synonyms and Identifiers for 4-Nitrodiphenyl-D9].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15341491#synonyms-for-4-nitrodiphenyl-d9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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